Dibenzylamine
Overview
Description
Dibenzylamine is an organic compound with the molecular formula C14H15N . It is an important organic synthesis intermediate, primarily used to produce efficient and non-toxic vulcanization accelerators such as tetrabenzylthiuramdisulfide (TBZTD) and zinc dibenzyldithiocarbamate (ZBEC) . It is also used in the synthesis of penicillin and as a curing agent for rubber and plastic curing .
Synthesis Analysis
Dibenzylamine can be synthesized from phenyl aldehyde, fresh ammoniacal liquor, Tetrabutyl amonium bromide, and Rany-Ni in an autoclave . The reaction is heated to 100°C, and hydrogen is passed into the reactor at 0.5MPa for 60 minutes . After filtration, dibenzylamine is obtained .
Molecular Structure Analysis
The molecular structure of Dibenzylamine consists of two benzyl groups attached to an amine group . The molecular weight is 197.28 g/mol .
Chemical Reactions Analysis
Dibenzylamine has been used in the oxidation of amines to imines . It has also been used in the selective hydrogenation of benzonitrile to benzylamine . Furthermore, it has been used as a derivatization reagent for carbohydrate compounds .
Physical And Chemical Properties Analysis
Dibenzylamine is a colorless to light yellow oily liquid with an ammonia odor . It is soluble in ethanol and ether, but insoluble in water . The molecular weight is 197.28 g/mol .
Scientific Research Applications
Catalysis and Synthesis
Facile Synthesis of COF-Supported Reduced Pd-Based Catalyst : Dibenzylamine is used in the synthesis of amines via reductive amination of aldehydes, with high selectivity and under mild conditions. This process is significant in fine chemical and pharmaceutical industries (Liu, Zhang, & Ma, 2021).
Synthesis of Dibenzylaminocyclotriphosphazene Derivatives : Research on the reactions of dibenzylamine with cyclotriphosphazene derivatives has led to the creation of novel dibenzylamino compounds, contributing to the field of inorganic chemistry (Beşli et al., 2019).
Electrochemistry
- Electrochemical Synthesis of Amino-Substituted 1,2-Benzoquinone Derivatives : Dibenzylamine is used in the electrooxidation of catechols, resulting in amino-substituted o-benzoquinones. This process is important for electrochemical synthesis (Nematollahi & Hesari, 2005).
Material Science
- Thermal-Runaway Retardant in Lithium-Ion Batteries : Dibenzylamine has been investigated as a thermal-runaway retardant for lithium-ion batteries, highlighting its potential in improving battery safety (Shi et al., 2016).
Corrosion Inhibition
- Corrosion Inhibition in Oil and Gas Acidification : A dibenzylamine-quinoline derivative was synthesized and studied as a corrosion inhibitor, demonstrating effectiveness in protecting mild steel in acidic environments (Li, Wang, & Zhang, 2019).
Pharmaceutical Research
- Antibacterial Activity of Dibenzildithiocarbamate Derivatives : Dibenzylamine derivatives have been synthesized and evaluated for their antibacterial properties, showing significant activity against certain bacterial strains (Pastrana-Dávila et al., 2021).
Organic Chemistry
- Synthesis of Chiral β-Amino Acid Derivatives :
Dibenzylamine has been utilized in the stereoselective synthesis of chiral β-amino acid derivatives, essential for the development of β-peptides and 1,3-heterocycles (Szakonyi, Sillanpää, & Fülöp, 2014).
Chemical Synthesis
- Pressure Synthesis of Dibenzylamine : Research has explored the synthesis of dibenzylamine from benzylamine and benzyl alcohol, demonstrating its potential for large-scale production in chemical industries (Nandi & Das, 2007).
Analytical Chemistry
- Determination in Baby Bottle Teats : Dibenzylamine has been analyzed in artificial saliva leachates from rubber baby bottle nipples, highlighting its relevance in consumer safety and regulatory compliance (Niessner & Klampfl, 2000).
Pharmacology
- Blocker of Voltage-Dependent K+ Current in Myocardial Cells : Dibenzylamine has been identified as a novel blocker of the voltage-dependent K+ current in mouse cardiac myocytes, suggesting its potential application in cardiovascular research (Doepner et al., 2001).
Neuropharmacology
- Potential in Alzheimer's Disease Treatment : A study on cinnamamide-dibenzylamine hybrids has shown promising results in treating Alzheimer's disease, demonstrating the compound's potential as a neurogenic agent with antioxidant and neuroprotective properties (Wang et al., 2017).
Safety And Hazards
properties
IUPAC Name |
N-benzyl-1-phenylmethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10,15H,11-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWLUMTFWVZZZND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
20455-68-9 (hydrochloride), 72088-84-7 (acetate) | |
Record name | Dibenzylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103491 | |
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DSSTOX Substance ID |
DTXSID6044355 | |
Record name | Dibenzylamine | |
Source | EPA DSSTox | |
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Molecular Weight |
197.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid with an ammoniacal odor; [Merck Index] Colorless liquid with a weak odor; [Alfa Aesar MSDS] | |
Record name | Dibenzylamine | |
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Vapor Pressure |
0.00026 [mmHg] | |
Record name | Dibenzylamine | |
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Product Name |
Dibenzylamine | |
CAS RN |
103-49-1 | |
Record name | Dibenzylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=103-49-1 | |
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Record name | Dibenzylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103491 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dibenzylamine | |
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Record name | Benzenemethanamine, N-(phenylmethyl)- | |
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Record name | Dibenzylamine | |
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Record name | Dibenzylamine | |
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Record name | DIBENZYLAMINE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3G0YFX01C6 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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